1-Methyl-2-pyrrolidinone

• CAS No.: 872-50-4
• Product Name: 1-Methyl-2-pyrrolidinone
• Molecular Formula: C5H9NO
• Molecular Weight: 99.13 g/mol
• IUPAC Name: 1-methylpyrrolidin-2-one
• Standard InChI: InChI=1S/C5H9NO/c1-6-4-2-3-5(6)7/h2-4H2,1H3
• Standard InChIKey: SECXISVLQFMRJM-UHFFFAOYSA-N
• Impurities: Impurities that may be found within 1-methyl-2-pyrrolidinone are methylamine (.02%) and water (.1%).
• SMILES: CN1CCCC1=O
• Canonical SMILES: CN1CCCC1=O
• Boiling Point: 396 °F at 760 mm Hg (NTP, 1992); 202.0 °C; 202 °C at 760 mm Hg; 202 °C; 396°F
• Colorform: Clear liquid
• Density: 1.03 at 77 °F (USCG, 1999); 1.027 at 25 °C/25 °C; Relative density (water = 1): 1.03; 1.03
• Flash Point: 204 °F (NTP, 1992); 204 °F (96 °C) (OPEN CUP); 86 °C c.c.; 204°F
• Melting Point: -9 °F (NTP, 1992); -24.0 °C; -25 °C; -24.4 °C; -9°F
• Physical Description: N-methyl-2-pyrrolidone appears as a clear colorless liquid with a "fishlike" odor. Denser than water. Flash point 199°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion.; Liquid; COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.; A clear colorless liquid with a fish-like odor.
• Description: N-methyl-2-pyrrolidone appears as a clear colorless liquid with a "fishlike" odor. Denser than water. Flash point 199°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion.; N-methylpyrrolidin-2-one is a member of the class of pyrrolidine-2-ones that is pyrrolidin-2-one in which the hydrogen attached to the nitrogen is replaced by a methyl group. It has a role as a polar aprotic solvent. It is a N-alkylpyrrolidine, a lactam and a member of pyrrolidin-2-ones.; N Methyl Pyrrolidone is under investigation for the treatment of Multiple Myeloma.
• Shelf Life: NMP shows unlimited shelf life in tightly closed containers, slight discoloration does not impair its quality.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 10.09 M; Miscible with water, alcohol, ether, acetone, ethyl acetate, chloroform, benzene; Miscible with castor oil; Miscible with lower alcohols and ketones; Moderately soluble in aliphatic hydrocarbons and dissolves many organic and inorganic compounds.; Solubility in water: miscible
• Synonyms: 1-methyl-2-pyrrolidinone; 1-methyl-2-pyrrolidinone, 1-methyl-(14)C-labeled; 1-methyl-2-pyrrolidinone, 2,3,4,5-(14)C-labeled; methyl pyrrolidone; N-methyl-2-pyrrolidinone; N-methyl-2-pyrrolidone; N-methylpyrrolidinone; N-methylpyrrolidone; pharmasolve
• Vapor Density: 3.4 (NTP, 1992) (Relative to Air); 3.4 (Air= 1); Relative vapor density (air = 1): 3.4; 3.4
• Vapor Pressure: 0.34 mmHg; 3.45X10-1 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 39
• PubChem Compound: 13387
• Last Modified: Nov 11 2021